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Abstract

This technical guide provides a detailed overview of mesityl oxide (4-methyl-3-penten-2-one), a
key a,B-unsaturated ketone utilized across various scientific and industrial domains. This
document covers its fundamental chemical and physical properties, established synthesis
protocols, significant chemical reactions, and diverse applications, with a particular focus on its
relevance to researchers and professionals in drug development. Safety and handling
protocols are also outlined to ensure its proper use in a laboratory and industrial settings.

Introduction

Mesityl oxide, systematically named 4-methyl-3-penten-2-one, is an organic compound with the
chemical formula CsH100.[1][2] It is a colorless to light-yellow, oily liquid characterized by a
distinct honey-like or peppermint-like odor.[1][3] As an a,B3-unsaturated ketone, its conjugated
system of a carbon-carbon double bond and a carbonyl group imparts unique reactivity, making
it a valuable intermediate in organic synthesis. This guide aims to be an in-depth resource for
professionals requiring a thorough understanding of mesityl oxide's properties and applications.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3055452?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Mesityl_oxide
https://grokipedia.com/page/Mesityl_oxide
https://en.wikipedia.org/wiki/Mesityl_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Mesityl-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

A comprehensive summary of the key physicochemical properties of mesityl oxide is presented

in Table 1. This data is essential for its application in experimental design and process

development.

Table 1: Physicochemical Properties of Mesityl Oxide

Property Value Reference
CAS Number 141-79-7 [L12][3][4][5]
Molecular Formula CesH100 [LI[21[3][4]1[5]
Molar Mass 98.14 g/mol [31[4]
Appearance F:olérless to light-yellow oily 1]
liquid

Odor Honey-like or peppermint-like [1112]

Boiling Point 129-130 °C [21[41[5]
Melting Point -53 °C [1][4](5]
Density 0.858 g/cm?3 at 20 °C [1]14]

Solubility in Water

3% (20 °C)

[1]

Flash Point

31 °C (87.8 °F)

[4]

Vapor Pressure

9 mmHg at 20 °C

[1]

Refractive Index (nD)

1.442

[1]5]

Synthesis of Mesityl Oxide

The primary industrial synthesis of mesityl oxide involves the aldol condensation of acetone.[1]

[5] This process typically occurs in two stages: the formation of diacetone alcohol followed by

its dehydration.
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Caption: Synthesis of Mesityl Oxide from Acetone.

Experimental Protocol: Synthesis from Diacetone
Alcohol

This protocol is adapted from established laboratory procedures for the dehydration of
diacetone alcohol.

Materials:

Diacetone alcohol (crude or purified)

 lodine (catalyst)

¢ Anhydrous calcium chloride (drying agent)

« Distillation apparatus with a fractionating column (e.g., Glinsky)
e Heating mantle

e Separatory funnel

¢ Round-bottom flask (1 L)

Procedure:

» Place approximately 1100 g of crude diacetone alcohol and 0.1 g of iodine into a 1 L round-
bottom flask.[6]
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o Set up the distillation apparatus with a fractionating column for fractional distillation.
o Gently heat the mixture to initiate distillation.[6]
» Collect the fraction that distills between 126-131 °C. This fraction is primarily mesityl oxide.[6]

e An initial fraction containing acetone and water (56-80 °C) and an intermediate fraction (80-
126 °C) will also be collected.[6]

e The aqueous layer from the intermediate fraction can be separated, and the organic layer
dried with anhydrous calcium chloride and redistilled to recover more mesityl oxide.[6]

o The final product should be a clear, colorless to pale yellow liquid.

Key Reactions and Applications

The reactivity of the a,-unsaturated ketone moiety in mesityl oxide makes it a versatile
precursor in various chemical syntheses.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://orgsyn.org/demo.aspx?prep=cv1p0345
http://orgsyn.org/demo.aspx?prep=cv1p0345
http://orgsyn.org/demo.aspx?prep=cv1p0345
http://orgsyn.org/demo.aspx?prep=cv1p0345
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mesityl Oxide

Selective Reaction with

Hydrogenation Diethyl Malonate ~ \/*mination

Hydro ger?/ion Michagl Addition Othe}\Reactions
Methyl Isobutyl Ketone (MIBK) Dimedone Diacetonamine
Further
Hydrogenation
Y
Methyl Isobutyl Carbinol (MIBC)

Click to download full resolution via product page

Caption: Key Synthetic Transformations of Mesityl Oxide.

Hydrogenation

Selective hydrogenation of the carbon-carbon double bond in mesityl oxide yields methyl
isobutyl ketone (MIBK), a widely used industrial solvent.[1] Further hydrogenation of MIBK
produces methyl isobutyl carbinol (MIBC).

Michael Addition

As a Michael acceptor, mesityl oxide undergoes conjugate addition reactions. A notable
example is its reaction with diethyl malonate in the presence of a base to form dimedone, a
useful intermediate in organic synthesis.[1]
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Applications in Drug Development and Research

Mesityl oxide finds several applications in the pharmaceutical and research sectors:
e Solvent: It is used as a solvent for various resins, lacquers, and in extraction processes.[2]

e Intermediate: It serves as a precursor in the synthesis of more complex molecules, including
pharmaceuticals. For instance, it is used in the synthesis of diacetonamine, a building block
for certain drugs.[1]

» Analytical Chemistry: In pharmaceutical quality control, methods have been developed to
detect and quantify trace levels of mesityl oxide in drug substances, as it can be an impurity
arising from the use of acetone as a solvent.[7] A gas chromatography method with a flame
ionization detector is commonly employed for this purpose.[7]

Safety and Handling

Mesityl oxide is a flammable liquid and should be handled with appropriate safety precautions.

Table 2: Safety and Hazard Information for Mesityl Oxide
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Hazard Description Precautionary Measures
Keep away from heat, sparks,
N o open flames, and hot surfaces.
Flammability Flammable liquid and vapor.

Use non-sparking tools.[8][9]
[10]

Health Hazards

Harmful if swallowed or in
contact with skin. Causes skin
and eye irritation. Toxic if
inhaled. May cause respiratory

irritation.

Wear protective gloves,
clothing, and eye/face
protection. Use in a well-

ventilated area.[8][11]

Store in a cool, well-ventilated

Storage place in a tightly closed
container.[9][10]
Absorb spills with an inert
Spills material and dispose of

properly.[9][12]

Personal Protective Equipment (PPE):

ventilation is inadequate.

Conclusion

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Lab coat or other protective clothing.

Respiratory Protection: Use in a fume hood or with appropriate respiratory protection if

Mesityl oxide is a versatile and important chemical intermediate with a well-established role in

both industrial and research settings. Its unique reactivity, stemming from its a,3-unsaturated

ketone structure, allows for its use in a wide range of chemical syntheses. For researchers and

professionals in drug development, a thorough understanding of its properties, synthesis, and
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safe handling is crucial for its effective and safe utilization as a solvent and a synthetic building
block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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